Cas no 1354488-23-5 (Methyl (2S,4S)-4-(4-Bromo-2-propylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride)

• Product Name: Methyl (2S,4S)-4-(4-Bromo-2-propylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride
• CAS No: 1354488-23-5
• MF: C₁₅H₂₁BrClNO₃
• MW: 378.689142942429
• CID: 4696200
• Update Time: 2025-06-08

Methyl (2S,4S)-4-(4-Bromo-2-propylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (2S,4R)-4-(4-bromo-2-propylphenoxy)pyrrolidine-2-carboxylate;hydrochloride
• Methyl (2S,4S)-4-(4-Bromo-2-propylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride

• Inchi： 1S/C15H20BrNO3.ClH/c1-3-4-10-7-11(16)5-6-14(10)20-12-8-13(17-9-12)15(18)19-2;/h5-7,12-13,17H,3-4,8-9H2,1-2H3;1H/t12-,13+;/m1./s1
• InChI Key： UMTSYWAAKFHGNE-KZCZEQIWSA-N
• SMILES： BrC1C=CC(=C(C=1)CCC)O[C@H]1CN[C@H](C(=O)OC)C1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 326
• Topological Polar Surface Area: 47.6

Additional information on Methyl (2S,4S)-4-(4-Bromo-2-propylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride

Comprehensive Overview of Methyl (2S,4S)-4-(4-Bromo-2-propylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride (CAS No. 1354488-23-5)

The compound Methyl (2S,4S)-4-(4-Bromo-2-propylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride (CAS No. 1354488-23-5) is a chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the 4-bromo-2-propylphenoxy moiety and the pyrrolidinecarboxylate backbone, make it a valuable intermediate for developing bioactive molecules. Researchers often focus on its stereochemistry (2S,4S configuration) due to its influence on biological activity and drug-receptor interactions.

In recent years, the demand for chiral building blocks like Methyl (2S,4S)-4-(4-Bromo-2-propylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride has surged, driven by advancements in asymmetric synthesis and targeted drug design. This compound is particularly relevant in the context of central nervous system (CNS) drug discovery, where pyrrolidine derivatives are explored for their potential to modulate neurotransmitter systems. Its hydrochloride salt form enhances solubility, a critical factor in preclinical studies.

The synthesis of CAS No. 1354488-23-5 involves multi-step organic transformations, including bromination, esterification, and resolution of stereocenters. The 4-bromo substituent offers a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions, which are frequently searched topics in synthetic chemistry forums. This adaptability aligns with the growing interest in fragment-based drug design (FBDD), where small molecules like this serve as scaffolds for library generation.

From an analytical perspective, Methyl (2S,4S)-4-(4-Bromo-2-propylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride is characterized using techniques like HPLC, NMR, and mass spectrometry. Purity and enantiomeric excess (ee) are critical quality parameters, reflecting its importance in Good Manufacturing Practice (GMP)-compliant production. These aspects resonate with industry trends emphasizing quality-by-design (QbD) principles in pharmaceutical development.

Environmental and regulatory considerations for CAS 1354488-23-5 are also noteworthy. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s propylphenoxy group has been studied for biodegradability, a topic gaining traction in green chemistry discussions. Researchers are increasingly searching for sustainable synthetic routes to such intermediates, reflecting broader societal shifts toward eco-friendly practices.

In conclusion, Methyl (2S,4S)-4-(4-Bromo-2-propylphenoxy)-2-pyrrolidinecarboxylate Hydrochloride exemplifies the intersection of synthetic utility and biomedical relevance. Its role in peptidomimetics and small-molecule therapeutics continues to inspire innovation, addressing contemporary challenges in drug discovery while adhering to evolving regulatory and environmental standards.